Cas no 72724-00-6 (Benzene,4-(bromomethyl)-2-methoxy-1-(phenylmethoxy)-)

• Product Name: Benzene,4-(bromomethyl)-2-methoxy-1-(phenylmethoxy)-
• CAS No: 72724-00-6
• MF: C₁₅H₁₅BrO₂
• MW: 307.182403802872
• CID: 580202
• PubChem ID: 325837
• Update Time: 2025-04-19

Benzene,4-(bromomethyl)-2-methoxy-1-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,4-(bromomethyl)-2-methoxy-1-(phenylmethoxy)-
• 1-(benzyloxy)-4-(broMoMethyl)-2-Methoxybenzene
• 2-(benzyloxy)-5-(bromomethyl)-1-methoxybenzene
• 3-methoxy-4-(benzyloxy)benzyl bromide
• 3-methoxy-4-benzoyloxybenzyl bromide
• 3-Methoxy-4-benzyloxybenzyl Bromide
• 4-(benzyloxy)-3-methoxybenzyl bromide
• AB64280
• AC1L6X3J
• AGN-PC-00D0Y9
• NSC295383
• SureCN3232932
• 1-Benzyloxy-4-bromomethyl-2-methoxybenzene
• DTXSID60315546
• NSC-295383
• 4-(bromomethyl)-2-methoxy-1-phenylmethoxybenzene
• SCHEMBL3232932
• 4-benzyloxy-3-methoxybenzyl bromide
• 72724-00-6
• WQKYDTWWUMQVDT-UHFFFAOYSA-N

• Inchi： 1S/C15H15BrO2/c1-17-15-9-13(10-16)7-8-14(15)18-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3
• InChI Key： WQKYDTWWUMQVDT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)OC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.02555
• Monoisotopic Mass: 306.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.349
• Boiling Point: 390.7°Cat760mmHg
• Flash Point: 167.6°C
• Refractive Index: 1.589
• PSA: 18.46